Cas no 4472-55-3 (2-(Chloromethyl)-4,6-dimethylpyridine)

• Product Name: 2-(Chloromethyl)-4,6-dimethylpyridine
• CAS No: 4472-55-3
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD11869966
• CID: 1094242
• Update Time: 2025-11-02

2-(Chloromethyl)-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4,6-dimethylpyridine
• 2-(CHLOROMETHYL)-4,6-DIMETHYL-PYRIDINE

• MDL： MFCD11869966
• Inchi： 1S/C8H10ClN/c1-6-3-7(2)10-8(4-6)5-9/h3-4H,5H2,1-2H3
• InChI Key： VYEFLSRYAXMVDI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

2-(Chloromethyl)-4,6-dimethylpyridine Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(Chloromethyl)-4,6-dimethylpyridine

Comprehensive Guide to 2-(Chloromethyl)-4,6-dimethylpyridine (CAS No. 4472-55-3): Properties, Applications, and Industry Insights

2-(Chloromethyl)-4,6-dimethylpyridine (CAS 4472-55-3) is a specialized organic compound with a unique molecular structure that combines a pyridine ring with chloromethyl and dimethyl functional groups. This versatile chemical intermediate has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its reactive chloromethyl group and stable dimethylpyridine backbone. As researchers increasingly explore heterocyclic compounds for drug discovery, this compound's importance continues to grow in modern synthetic chemistry.

The molecular formula C₈H₁₀ClN gives 2-(Chloromethyl)-4,6-dimethylpyridine distinct chemical properties. With a molecular weight of 155.62 g/mol, this pale yellow to colorless liquid typically exhibits a characteristic pyridine-like odor. Its chloromethyl functionality makes it particularly valuable for nucleophilic substitution reactions, while the 4,6-dimethyl substitution on the pyridine ring enhances both steric and electronic effects. These features contribute to its growing popularity in the synthesis of more complex nitrogen-containing compounds, especially in pharmaceutical contexts where modified pyridine derivatives show promising biological activity.

In pharmaceutical applications, CAS 4472-55-3 serves as a crucial building block for various drug candidates. Recent studies highlight its use in developing kinase inhibitors, a hot topic in cancer research, where modified pyridine derivatives show potential as targeted therapies. The compound's ability to undergo smooth cross-coupling reactions makes it valuable for creating diverse molecular architectures. Additionally, its derivatives are being investigated for their potential in central nervous system (CNS) drugs, particularly those targeting neurodegenerative diseases—a major focus area in current medical research.

The agrochemical industry utilizes 2-(Chloromethyl)-4,6-dimethylpyridine in the synthesis of novel crop protection agents. With increasing global demand for sustainable agriculture solutions, this compound's derivatives are being explored for their potential as environmentally friendly pesticides. Its structural features allow for the creation of compounds with specific modes of action, addressing current challenges in pest resistance management. Researchers are particularly interested in its potential to develop systemic pesticides that combine effectiveness with reduced environmental impact—a key consideration in modern agrochemical design.

Material science applications of 4472-55-3 are emerging as another important area of research. The compound's ability to form stable complexes with various metals makes it valuable for creating coordination polymers and metal-organic frameworks (MOFs). These materials have gained attention for their potential in gas storage, separation technologies, and catalysis—areas of significant interest in green chemistry and renewable energy sectors. The dimethylpyridine moiety provides excellent ligand properties, while the chloromethyl group offers additional modification possibilities for tailoring material properties.

Synthetic methodologies involving 2-(Chloromethyl)-4,6-dimethylpyridine continue to evolve, with recent advances focusing on catalytic processes and green chemistry principles. Researchers are developing more efficient routes to this compound, emphasizing atom economy and reduced waste generation—topics highly relevant in current chemical manufacturing trends. The compound's role in multicomponent reactions is particularly noteworthy, as these processes align with the pharmaceutical industry's push toward more efficient synthetic strategies.

Quality control and analytical characterization of CAS 4472-55-3 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. Recent advancements in analytical chemistry have enabled more precise detection of impurities and better understanding of stability profiles—critical factors for regulatory compliance in sensitive applications.

The market dynamics for 2-(Chloromethyl)-4,6-dimethylpyridine reflect broader trends in fine chemicals. With increasing demand for custom synthesis and contract research services, suppliers are expanding their portfolios of specialized intermediates like this compound. The growing pharmaceutical pipeline, particularly in oncology and CNS disorders, drives continued interest in versatile building blocks that can accelerate drug discovery efforts while maintaining cost-effectiveness.

Handling and storage recommendations for 4472-55-3 follow standard protocols for reactive organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken due to its chloromethyl functionality. Storage under inert atmosphere at controlled temperatures helps maintain stability, and handling in well-ventilated areas with appropriate personal protective equipment is recommended—standard practices that align with current laboratory safety protocols worldwide.

Future research directions for 2-(Chloromethyl)-4,6-dimethylpyridine derivatives appear promising, particularly in the context of personalized medicine and targeted drug delivery systems. The compound's versatility makes it suitable for creating prodrugs and drug conjugates—areas experiencing rapid growth. Additionally, its potential in developing bioactive materials for medical devices and tissue engineering represents an exciting frontier at the intersection of chemistry and biomedical engineering.

Environmental considerations regarding CAS 4472-55-3 are part of ongoing research into green chemistry applications. Scientists are investigating more sustainable production methods and exploring the compound's potential in developing biodegradable materials. These efforts align with global initiatives for environmentally responsible chemical manufacturing, addressing concerns about persistence and ecological impact while maintaining the compound's valuable synthetic utility.

In conclusion, 2-(Chloromethyl)-4,6-dimethylpyridine (CAS 4472-55-3) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of reactive functionality and structural features makes it valuable for pharmaceutical development, agrochemical innovation, and advanced material science. As research continues to uncover new applications and improved synthetic methods, this compound is poised to play an increasingly significant role in addressing current scientific and technological challenges, particularly in life sciences and sustainable chemistry.